Cas no 2694746-15-9 ({3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile)

• Product Name: {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile
• CAS No: 2694746-15-9
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 5613968
• PubChem ID: 165947330
• Update Time: 2025-10-29

{3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile Chemical and Physical Properties

Names and Identifiers

• {[3-ethyl-5-methyl-4-(methylamino)phenyl]sulfanyl}formonitrile
• EN300-33048064
• 2694746-15-9
• {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile

• Inchi： 1S/C11H14N2S/c1-4-9-6-10(14-7-12)5-8(2)11(9)13-3/h5-6,13H,4H2,1-3H3
• InChI Key： WHRGJNYAQXBEBN-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=C(C)C(=C(C=1)CC)NC

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.1Ų

Additional information on {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile

Introduction to {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile (CAS No. 2694746-15-9)

{3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2694746-15-9, exhibits a complex molecular structure that makes it a promising candidate for various applications in drug discovery and material science. The presence of multiple functional groups, including an amine, a sulfanyl group, and a formonitrile moiety, contributes to its versatile reactivity and potential utility in synthetic chemistry.

The compound's structure is characterized by a phenyl ring substituted with {3-ethyl-5-methyl} and {4-(methylamino)} groups, further enhanced by the attachment of a sulfanyl group. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. Such structural features are highly valued in the development of novel pharmaceutical agents, where precise molecular design can significantly influence biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of sulfur-containing heterocycles. The sulfanyl group in {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This has led to extensive research into derivatives of this compound, aiming to optimize their pharmacological profiles for treating a range of diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The amine and sulfanyl groups in {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile provide multiple sites for interaction with kinase active sites, making it an attractive scaffold for developing targeted inhibitors. Recent studies have demonstrated that modifications of this core structure can lead to compounds with improved potency and reduced side effects.

Another area where this compound shows promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. The unique chemical properties of {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit promising activity against Gram-positive and Gram-negative bacteria, highlighting their potential as lead compounds for new antibiotics.

The synthesis of {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the phenyl ring core, followed by functionalization with the ethyl, methylamino, and sulfanyl groups. The final step involves introducing the formonitrile moiety, which can be achieved through various coupling reactions or rearrangement processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these transformations.

Given its complex structure and versatile functional groups, {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile serves as an excellent platform for exploring new synthetic methodologies. Researchers have leveraged its reactivity to develop innovative synthetic routes that could be applied to other complex molecules. These advancements not only contribute to the field of organic chemistry but also provide valuable tools for drug discovery efforts.

The pharmacological evaluation of {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile has revealed several interesting properties. In vitro studies have shown that it interacts with various biological targets, including enzymes and receptors involved in signal transduction pathways. Its ability to modulate these pathways suggests potential therapeutic applications in areas such as neurodegenerative diseases, where dysregulation of signal transduction is a key pathological feature.

Furthermore, the compound's chemical stability under different conditions makes it suitable for formulation into various drug delivery systems. Researchers are exploring its incorporation into nanoparticles and liposomes to enhance bioavailability and targeted delivery to specific tissues or organs. Such innovations could improve therapeutic outcomes by ensuring that the active compound reaches its intended site of action more efficiently.

The environmental impact of synthesizing and using {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. By adopting sustainable practices, researchers can ensure that the production of this compound aligns with broader environmental goals while maintaining high standards of quality and efficacy.

In conclusion, {3-ethyl-5-methyl-4-(methylamino)phenylsulfanyl}formonitrile (CAS No. 2694746-15-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features enable diverse applications in drug discovery, material science, and synthetic chemistry. As research continues to uncover new therapeutic possibilities and innovative synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing next-generation treatments for various diseases.